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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ferroelectric properties of Rochelle salt
and barium titanate (BTO), two prominent materials in the field of ferroelectrics. This analysis is

supported by quantitative data, detailed experimental protocols for property characterization,

and visualizations to elucidate key concepts and experimental setups.

Quantitative Performance Comparison
The ferroelectric performance of Rochelle salt and barium titanate is summarized in the tables

below, offering a direct comparison of their key properties.

Table 1: General and Ferroelectric Properties
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Property
Rochelle Salt (Sodium
Potassium Tartrate
Tetrahydrate)

Barium Titanate (BaTiO₃)

Chemical Formula KNaC₄H₄O₆·4H₂O BaTiO₃

Crystal Structure
Orthorhombic (paraelectric),

Monoclinic (ferroelectric)[1][2]

Perovskite (cubic above Tc,

tetragonal/orthorhombic/rhomb

ohedral below Tc)[3]

Curie Temperature (Tc)
Two Curie points: -18°C (255

K) and +24°C (297 K)[1][2]
~120-130°C (~393-403 K)[3][4]

Remnant Polarization (Pr) ~0.25 µC/cm² 5 - 11.4 µC/cm²[4][5]

Coercive Field (Ec) ~0.1 - 0.4 kV/cm 1.1 - 4 kV/cm[4][6]

Spontaneous Polarization (Ps) ~0.25 µC/cm² Up to 26 µC/cm²

Table 2: Dielectric and Piezoelectric Properties

Property Rochelle Salt Barium Titanate

Dielectric Constant (εr)
Can reach up to 10,000 near

the Curie points[7]
1,500 - 10,000+[8]

Piezoelectric Coefficient (d₃₃) ~30 pC/N[9] 75 - 470 pC/N[10]

Experimental Protocols
Synthesis and Preparation of Materials
2.1.1. Rochelle Salt Single Crystal Growth

A common method for growing Rochelle salt single crystals is from an aqueous solution.

Materials: Cream of Tartar (potassium bitartrate), Sodium Carbonate (washing soda), distilled

water.

Procedure:
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Prepare a saturated solution of Rochelle salt by dissolving Cream of Tartar and Sodium

Carbonate in distilled water. The reaction is: KHC₄H₄O₆ + NaHCO₃ → KNaC₄H₄O₆ + H₂O

+ CO₂.

Heat the solution to ensure all solutes are dissolved and then filter it to remove any

impurities.

Allow the solution to cool slowly. Small seed crystals will form.

Select a well-formed seed crystal and suspend it in a freshly prepared saturated solution.

Allow the solvent to evaporate slowly at a constant temperature. The seed crystal will grow

into a larger single crystal over time.

2.1.2. Barium Titanate Ceramic Synthesis

Barium titanate ceramics are typically prepared via a solid-state reaction method.[11][12]

Materials: Barium carbonate (BaCO₃) and titanium dioxide (TiO₂) powders.

Procedure:

Mix stoichiometric amounts of BaCO₃ and TiO₂ powders.

Calcination: Heat the mixed powder at a high temperature (e.g., 1000-1100 °C) for several

hours to form BaTiO₃. The reaction is: BaCO₃ + TiO₂ → BaTiO₃ + CO₂.

Milling: Mill the calcined powder to obtain a fine and uniform particle size.

Pressing: Press the powder into the desired shape (e.g., a pellet).

Sintering: Sinter the pressed shape at a higher temperature (e.g., 1200-1400 °C) to form a

dense ceramic.

Measurement of Ferroelectric Hysteresis Loop
The ferroelectric hysteresis loop (Polarization vs. Electric Field) is a key characteristic of a

ferroelectric material. It is commonly measured using a Sawyer-Tower circuit.[13][14][15][16]
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[17]

Experimental Setup:

A function generator to apply a sinusoidal or triangular AC voltage.

A high-voltage amplifier to amplify the signal.

The ferroelectric sample (in the form of a capacitor).

A standard linear capacitor (C₀) connected in series with the sample.

An oscilloscope to display the voltage across the sample (proportional to the electric field)

on the X-axis and the voltage across the standard capacitor (proportional to the

polarization) on the Y-axis.

Procedure:

Connect the ferroelectric sample and the standard capacitor in series.

Apply an AC voltage to the circuit.

The voltage across the sample (Vₓ) is applied to the horizontal input of the oscilloscope.

The electric field (E) is calculated as E = Vₓ / d, where d is the thickness of the sample.

The voltage across the standard capacitor (Vᵧ) is applied to the vertical input. The

polarization (P) is calculated as P = (C₀ * Vᵧ) / A, where A is the electrode area of the

sample.

The oscilloscope will display the P-E hysteresis loop. From this loop, the remnant

polarization (Pᵣ) and the coercive field (E꜀) can be determined.

Visualizations
Sawyer-Tower Circuit for Hysteresis Measurement
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Sawyer-Tower Circuit
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Caption: A schematic of the Sawyer-Tower circuit used for measuring ferroelectric hysteresis

loops.

Phase Transitions in Rochelle Salt and Barium Titanate
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Caption: Phase transitions of Rochelle salt and Barium Titanate as a function of temperature.

Property Comparison for Ferroelectric Applications

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15598908?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: A logical diagram comparing the key properties of Rochelle salt and Barium Titanate.

Discussion and Applications
Rochelle Salt was one of the first discovered ferroelectric materials.[18] Its primary

advantages are its low cost and ease of crystal growth.[2] However, its ferroelectric properties

are only present within a narrow temperature range between its two Curie points, and it is

sensitive to humidity.[18] These limitations restrict its use in many modern applications.

Historically, it was used in transducers, microphones, and phonograph pickups.[18][19]

Barium Titanate, on the other hand, is a widely used ceramic ferroelectric material.[3][20] It

exhibits robust ferroelectric properties over a broad temperature range below its high Curie

temperature.[4] BTO has a significantly higher remnant polarization, coercive field, and

piezoelectric coefficient compared to Rochelle salt.[4][10] These superior properties,

combined with its good environmental stability, make it suitable for a wide range of applications,

including:

Multilayer ceramic capacitors (MLCCs): Due to its high dielectric constant.[20][21]

Piezoelectric transducers and sensors: For applications such as ultrasonic transducers and

pressure sensors.[3][8][21]

Actuators: In devices requiring precise mechanical movement.[21]
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Non-volatile memory (FeRAM): Utilizing its switchable polarization states.

Conclusion
In summary, while Rochelle salt holds historical significance in the discovery of ferroelectricity,

its practical applications are limited by its narrow operating temperature range and

environmental sensitivity. Barium titanate, with its superior and more stable ferroelectric and

piezoelectric properties, is the material of choice for a vast array of modern electronic and

electromechanical devices. The choice between these two materials for a specific application

will be dictated by the required performance characteristics, operating conditions, and cost

considerations. For high-performance, stable applications, barium titanate is the clear

frontrunner. Rochelle salt may find niche applications where its specific properties within its

ferroelectric range are advantageous and its environmental sensitivities can be managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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